Cas no 1805433-53-7 (4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805433-53-7
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4859960
• Update Time: 2025-06-24

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-8-5(1-2-13)7(3-14)15-4-6(8)9(11)12/h4,9H,1H2
• InChI Key： ACNBYVJRSNXUGV-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C#N)C=1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805433-53-7): A Multifunctional Scaffold for Targeted Therapeutic Applications

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1805433-53-7) represents a highly versatile chemical entity with a unique combination of functional groups that has garnered significant attention in the field of medicinal chemistry. This compound belongs to the class of pyridine derivatives, characterized by its six-membered aromatic ring system with a nitrogen atom. The presence of multiple cyano groups, bromine atoms, and difluoromethyl substituents imparts distinct physicochemical properties, enabling its potential application in diverse therapeutic areas. Recent advances in synthetic methodologies and biological profiling have further solidified its role as a promising lead compound for drug discovery.

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile is structurally defined by its pyridine-3-acetonitrile core, which is functionalized with a bromine atom at the 4-position, a cyano group at the 2-position, and a difluoromethyl group at the 5-position. The difluoromethyl substituent introduces steric and electronic effects that modulate the compound’s reactivity and biological activity, while the cyano group enhances its lipophilicity and metabolic stability. These features make it a valuable scaffold for the development of targeted therapies against diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have highlighted the cyano group and difluoromethyl substituent as key contributors to the compound’s pharmacokinetic profile. For instance, the difluoromethyl group has been shown to improve the metabolic stability of similar compounds by reducing susceptibility to enzymatic hydrolysis. This property is particularly relevant for drug candidates requiring prolonged half-life in vivo. Additionally, the bromine atom at the 4-position may serve as a versatile functional handle for further chemical modifications, enabling the design of structure-activity relationship (SAR) studies to optimize potency and selectivity.

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile has demonstrated promising cytotoxic activity in preclinical models of cancer therapy. A 2023 study published in *Journal of Medicinal Chemistry* reported that this compound exhibits selective inhibition of proliferative pathways in breast cancer cell lines. The cyano group and difluoromethyl substituent were identified as critical for its antiproliferative effects, as their removal significantly reduced IC50 values. These findings underscore the importance of functional group positioning in modulating biological activity and suggest potential applications in targeted oncology.

In the realm of infectious disease research, 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile has shown potential as a antiviral agent. A 2024 study in *Antiviral Research* explored its antiviral activity against RNA-dependent RNA polymerases (RdRp), which are essential for viral replication. The compound’s difluoromethyl group was found to enhance its binding affinity to the RdRp enzyme, while the cyano group contributed to its antiviral potency. These results highlight its potential as a lead compound for the development of antiviral drugs, particularly against RNA viruses such as influenza and coronaviruses.

4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile also exhibits neuroprotective properties, making it a candidate for neurodegenerative disease research. A 2023 study in *Neuropharmacology* reported that this compound reduces oxidative stress and neuronal apoptosis in Parkinson’s disease models. The cyano group was implicated in its antioxidant activity, while the difluoromethyl substituent modulated its cellular uptake and mitochondrial function. These findings suggest its potential as a therapeutic agent for diseases involving oxidative damage.

Synthetic accessibility is another critical factor in the utility of 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile. Recent advances in asymmetric synthesis and catalytic methods have enabled the efficient preparation of this compound with high stereochemical purity. For example, a 2024 study in *Organic Letters* described a one-pot synthesis involving electrophilic bromination and fluorination to selectively introduce the bromine atom and difluoromethyl group. Such methodologies are essential for scale-up production and drug development processes.

4-Bromo-2-cyano-5-(diflu, the compound’s cyano group and difluoromethyl substituent are critical for its pharmacological activity, while the bromine atom provides a versatile functional handle for further modifications. These features make it a valuable scaffold for drug discovery and targeted therapy applications. Ongoing research continues to explore its potential in cancer, infectious diseases, and neurodegenerative disorders, with promising results in preclinical studies. As synthetic methodologies and biological profiling advance, 4-Bromo-2-cyano-5-(difluoromethyl)pyridine-3-acetonitrile is poised to play a significant role in the development of novel therapeutics.